Cas no 1432754-51-2 ((5-Bromo-2-fluoropyridin-3-yl)methanamine hydrochloride)

• Product Name: (5-Bromo-2-fluoropyridin-3-yl)methanamine hydrochloride
• CAS No: 1432754-51-2
• MF: C₆H₇BrClFN₂
• MW: 241.488582849503
• MDL: MFCD24447575
• CID: 4604346
• PubChem ID: 118798099
• Update Time: 2025-11-02

(5-Bromo-2-fluoropyridin-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-broMo-2-fluoropyridin-3-yl)MethanaMine hydrochloride
• (5-BROMO-2-FLUOROPYRIDIN-3-YL)METHANAMINE HCL
• 1432754-51-2
• MFCD24447575
• AB88027
• (5-Bromo-2-fluoropyridin-3-yl)methanaminehydrochloride
• 1-(5-BROMO-2-FLUOROPYRIDIN-3-YL)METHANAMINE HYDROCHLORIDE
• (5-bromo-2-fluoropyridin-3-yl)methanamine;hydrochloride
• (5-Bromo-2-fluoropyridin-3-yl)methanamine hydrochloride

• MDL： MFCD24447575
• Inchi： 1S/C6H6BrFN2.ClH/c7-5-1-4(2-9)6(8)10-3-5;/h1,3H,2,9H2;1H
• InChI Key： BHDDUHWEXUQCFD-UHFFFAOYSA-N
• SMILES： C(C1C=C(Br)C=NC=1F)N.Cl

Computed Properties

• Exact Mass: 239.94652g/mol
• Monoisotopic Mass: 239.94652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

(5-Bromo-2-fluoropyridin-3-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (5-Bromo-2-fluoropyridin-3-yl)methanamine hydrochloride

Comprehensive Guide to (5-Bromo-2-fluoropyridin-3-yl)methanamine Hydrochloride (CAS 1432754-51-2)

(5-Bromo-2-fluoropyridin-3-yl)methanamine hydrochloride (CAS 1432754-51-2) is a specialized halogenated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of amine-functionalized heterocycles, which are increasingly important in modern drug discovery due to their versatile reactivity and bioactivity. The presence of both bromine and fluorine substituents on the pyridine ring enhances its utility as a building block for more complex molecules.

The molecular structure of (5-Bromo-2-fluoropyridin-3-yl)methanamine hydrochloride features a primary amine group at the 3-position, making it particularly valuable for cross-coupling reactions and amide bond formation. Researchers have shown growing interest in this compound for developing kinase inhibitors and central nervous system (CNS) targeting drugs, as evidenced by recent publications in medicinal chemistry journals.

Recent advancements in fluorinated pharmaceutical compounds have highlighted the importance of 5-Bromo-2-fluoropyridine derivatives in drug development. The fluorine atom in this compound can significantly influence the metabolic stability and bioavailability of potential drug candidates, while the bromine atom serves as an excellent handle for further functionalization through palladium-catalyzed coupling reactions.

In synthetic applications, (5-Bromo-2-fluoropyridin-3-yl)methanamine hydrochloride demonstrates excellent reactivity in nucleophilic aromatic substitution reactions. The hydrochloride salt form improves the compound's stability and solubility, making it more convenient for storage and handling in laboratory settings. This characteristic has made it particularly valuable for high-throughput screening programs in pharmaceutical research.

The compound's potential extends to material science applications, where fluoropyridine derivatives are being investigated for their electronic properties. Researchers are exploring its use in developing organic semiconductors and liquid crystal materials, capitalizing on the unique electronic effects of both bromine and fluorine substituents on the aromatic system.

Quality control of 1432754-51-2 typically involves HPLC analysis and mass spectrometry to ensure purity and correct molecular weight. The compound generally appears as a white to off-white crystalline powder with good stability under recommended storage conditions (typically 2-8°C in a dry environment). Proper handling requires standard laboratory precautions, including the use of personal protective equipment.

Market demand for (5-Bromo-2-fluoropyridin-3-yl)methanamine hydrochloride has been steadily increasing, particularly from contract research organizations and pharmaceutical development companies. The growing interest in fluorinated bioactive compounds and halogenated heterocycles has positioned this chemical as a valuable intermediate in drug discovery pipelines.

Recent patent literature reveals multiple applications of 5-Bromo-2-fluoropyridine derivatives in developing treatments for neurological disorders and inflammatory conditions. The compound's structural features make it particularly suitable for creating blood-brain barrier permeable molecules, a key challenge in CNS drug development.

For researchers working with CAS 1432754-51-2, it's important to note that the compound's reactivity can be finely tuned by modifying reaction conditions. The amine group can participate in various transformations, including reductive amination, urea formation, and sulfonamide coupling, making it a versatile building block for medicinal chemistry programs.

Environmental and safety considerations for (5-Bromo-2-fluoropyridin-3-yl)methanamine hydrochloride follow standard protocols for handling halogenated organic compounds. While not classified as highly hazardous, proper ventilation and avoidance of dust formation are recommended during laboratory use. Disposal should follow institutional guidelines for halogenated waste.

The synthesis of 1432754-51-2 typically involves multi-step organic transformations starting from commercially available fluoropyridine precursors. Recent process chemistry improvements have focused on optimizing yields and reducing the environmental impact of the synthesis, reflecting the pharmaceutical industry's growing emphasis on green chemistry principles.

Analytical characterization of (5-Bromo-2-fluoropyridin-3-yl)methanamine hydrochloride commonly includes 1H NMR, 13C NMR, and FTIR spectroscopy. The distinctive splitting patterns in the proton NMR spectrum, resulting from the fluorine-bromine substitution pattern, provide valuable structural confirmation for quality control purposes.

In the context of current research trends, this compound has gained attention for potential applications in developing targeted protein degraders (PROTACs) and other novel therapeutic modalities. The ability to incorporate 1432754-51-2 into more complex architectures while maintaining favorable drug-like properties makes it particularly valuable for these cutting-edge approaches.

Future developments involving (5-Bromo-2-fluoropyridin-3-yl)methanamine hydrochloride are likely to focus on its use in combinatorial chemistry libraries and fragment-based drug discovery. The compound's balanced properties and multiple points for derivatization position it as a key building block in the ongoing search for new bioactive molecules with improved pharmacological profiles.